molecular formula C24H28N2O3S B298879 5-(4-Butoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one

5-(4-Butoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one

Cat. No. B298879
M. Wt: 424.6 g/mol
InChI Key: KASCGXRAVPMECK-ZINKLTMQSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Butoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is a thiazolidine derivative that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BM-17, and it exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects.

Mechanism of Action

The mechanism of action of BM-17 is not fully understood. However, it is believed that BM-17 exerts its biological effects by modulating various signaling pathways. For example, BM-17 has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. BM-17 also activates the Nrf2 signaling pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
BM-17 has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. In addition, BM-17 has been shown to have neuroprotective effects by reducing the production of reactive oxygen species and inhibiting the activation of microglia.

Advantages and Limitations for Lab Experiments

BM-17 has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It also exhibits a wide range of biological activities, making it a versatile compound for studying various biological processes. However, one limitation of BM-17 is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of BM-17. One potential direction is to study its effects on other signaling pathways involved in inflammation and cell survival. Another potential direction is to study its effects on other types of cancer cells. In addition, future studies could focus on optimizing the synthesis method of BM-17 to improve its yield and purity. Overall, the study of BM-17 has the potential to lead to the development of novel therapeutic agents for the treatment of various diseases.

Synthesis Methods

BM-17 is synthesized through the reaction of 4-butoxy-3-methoxybenzaldehyde, thiourea, and 3-propyl-1,3-thiazolidine-2,4-dione. The reaction is carried out in the presence of a catalytic amount of glacial acetic acid and ethanol. The resulting product is then purified through recrystallization to obtain pure BM-17.

Scientific Research Applications

BM-17 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. BM-17 also exhibits antioxidant effects by scavenging free radicals and reducing oxidative stress. In addition, BM-17 has been shown to have antitumor effects by inducing apoptosis in cancer cells.

properties

Product Name

5-(4-Butoxy-3-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one

Molecular Formula

C24H28N2O3S

Molecular Weight

424.6 g/mol

IUPAC Name

(5E)-5-[(4-butoxy-3-methoxyphenyl)methylidene]-2-phenylimino-3-propyl-1,3-thiazolidin-4-one

InChI

InChI=1S/C24H28N2O3S/c1-4-6-15-29-20-13-12-18(16-21(20)28-3)17-22-23(27)26(14-5-2)24(30-22)25-19-10-8-7-9-11-19/h7-13,16-17H,4-6,14-15H2,1-3H3/b22-17+,25-24?

InChI Key

KASCGXRAVPMECK-ZINKLTMQSA-N

Isomeric SMILES

CCCCOC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=NC3=CC=CC=C3)S2)CCC)OC

SMILES

CCCCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)CCC)OC

Canonical SMILES

CCCCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)CCC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.